Cas no 1334160-84-7 ((2R)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: (2R)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 1334160-84-7
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• MDL: MFCD19686526
• CID: 4770671
• Update Time: 2026-02-26

(2R)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• (2R)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• MDL： MFCD19686526
• Inchi： 1S/C8H10F3NO2/c9-8(10,11)7-1-6(2-7,3-7)4(12)5(13)14/h4H,1-3,12H2,(H,13,14)/t4-,6?,7?/m0/s1
• InChI Key： VVOOIFQERLCXQE-ISGODVSSSA-N
• SMILES： FC(C12CC([C@H](C(=O)O)N)(C1)C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3

Additional information on (2R)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Chemical Compound CAS No. 1334160-84-7: (2R)-2-Amino-2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid

The compound with CAS No. 1334160-84-7, known as (2R)-2-Amino-2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a trifluoromethyl group, which contributes to its distinctive chemical properties and potential biological activity.

Chemical Structure and Synthesis

The molecule features a bicyclo[1.1.1]pentane ring system, which is a highly strained structure due to the three fused cyclopropane rings. This structural feature imparts rigidity to the molecule, potentially enhancing its stability and bioavailability. The trifluoromethyl group attached at the 3-position of the bicyclic system introduces electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological systems.

Recent advancements in synthetic methodology have enabled the efficient construction of this compound through a combination of ring-closing metathesis and stereoselective amino acid derivatization. Researchers have also explored the use of chiral catalysts to ensure high enantiomeric excess during the synthesis process, which is critical for maintaining the compound's desired stereochemical properties.

Pharmacological Activity and Applications

(2R)-2-Amino-2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid has demonstrated promising pharmacological activity in preclinical studies, particularly in its ability to modulate specific biological pathways associated with neurodegenerative diseases and cancer. The compound's amino acid backbone suggests potential interactions with neurotransmitter systems, while its bicyclic structure may facilitate binding to specific protein targets.

Recent research has highlighted its role as a potential lead compound in drug discovery efforts targeting Alzheimer's disease. Studies have shown that the compound can inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's pathology. Additionally, its trifluoromethyl group has been implicated in enhancing blood-brain barrier penetration, a critical factor for central nervous system drug delivery.

Safety and Toxicological Profile

As with any novel chemical entity, understanding the safety profile of (2R)-2-Amino-2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid is essential for its progression into clinical development. Initial toxicological studies indicate that the compound exhibits low acute toxicity in animal models, with no significant organ-specific toxicity observed at therapeutic doses.

Long-term safety assessments are currently underway to evaluate potential genotoxicity and carcinogenicity risks. Preliminary data suggest that the compound does not induce DNA damage or chromosomal abnormalities at concentrations relevant to therapeutic use.

Future Directions

The continued exploration of (2R)-2-Amino-2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid holds promise for advancing our understanding of its therapeutic potential and mechanistic insights into disease processes. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, CAS No. 1334160-84-7 represents a compelling candidate for drug development, with its unique chemical structure and emerging pharmacological profile positioning it as a valuable tool in addressing unmet medical needs.